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For Researchers, Scientists, and Drug Development Professionals

Trioxidane (H203), also known as dihydrogen trioxide, is a highly reactive and unstable
hydrogen polyoxide. Despite its transient nature, H203 is of significant interest in various
scientific fields, including atmospheric chemistry, materials science, and particularly in
immunology, where it is implicated as a key intermediate in biological processes. This technical
guide provides a comprehensive overview of the fundamental properties of trioxidane,
including its synthesis, structure, reactivity, and role in biological systems, with a focus on
guantitative data and experimental methodologies.

Core Properties of Trioxidane

Trioxidane is structurally a chain of three oxygen atoms capped by two hydrogen atoms (H-O-
O-0O-H). Its inherent instability makes it challenging to study, with its properties often
determined through a combination of low-temperature experimental techniques and
computational chemistry.

Molecular Structure and Spectroscopic Data

Trioxidane possesses a skewed, non-planar structure.[1] Microwave spectroscopy has been
instrumental in determining its precise geometry.[1] The molecule exists in a skewed
conformation with an O-O-O-H dihedral angle of 81.8°.[1] The oxygen-oxygen bond lengths are
approximately 142.8 picometers, which is slightly shorter than the 146.4 pm O-O bonds in
hydrogen peroxide.[1]
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Spectroscopic techniques are crucial for the identification and characterization of this labile
molecule. The characteristic proton (*H NMR) signal for trioxidane in acetone-d6 at -20 °C is
observed at a chemical shift of 13.1 ppm.[2] Infrared (IR) and Raman spectroscopy have been
used to identify its fundamental vibrational modes.[1]

Property Value

Molecular Formula H203

Molar Mass 50.013 g/mol

O-0O Bond Length 142.8 pm[1]

0-0-0-H Dihedral Angle 81.8°[1]

1H NMR Chemical Shift 13.1 ppm (in acetone-d6 at -20 °C)[2]

Stability and Decomposition

Trioxidane is notoriously unstable, readily decomposing into water and singlet oxygen.[2] Its
stability is highly dependent on the solvent and temperature. In organic solvents at room
temperature, it has a half-life of about 16 minutes.[2] However, in aqueous solutions, its
decomposition is almost instantaneous, with a half-life of only milliseconds.[2] It can be stored
for up to a week in diethyl ether at -20°C.[2]

The decomposition reaction is as follows:

H203 - H20 + 102

Condition Half-life
Organic Solvents (Room Temperature) ~16 minutes|[2]
Aqueous Solutions Milliseconds|[2]
Diethyl Ether (-20°C) Up to a week[2]

Reactivity and Chemical Behavior
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The reactivity of trioxidane is dominated by its powerful oxidizing nature. It is known to react
with organic sulfides to produce sulfoxides.[2] Beyond this, detailed studies of its reactivity are
limited due to its instability.

Role in Biological Systems

A significant area of interest for trioxidane is its role in biological systems, particularly in the
immune response. It is a proposed intermediate in the antibody-catalyzed oxidation of water by
singlet oxygen to produce hydrogen peroxide.[3][4] This suggests that antibodies can generate
this potent oxidant as a defense mechanism against invading pathogens.[5] The antimicrobial
properties of the ozone/hydrogen peroxide mixture are attributed to the in-situ generation of
trioxidane.[6]

Experimental Protocols

Due to the unstable nature of trioxidane, its synthesis and characterization require specialized
low-temperature techniques.

Synthesis of Trioxidane

Several methods have been developed for the laboratory synthesis of trioxidane, typically in
small, detectable amounts.

1. Reaction of Ozone with Hydrogen Peroxide (Peroxone Process): This is a common method
for generating trioxidane in solution.[2]

o General Procedure: A stream of ozone is bubbled through a solution of hydrogen peroxide in
an organic solvent (e.g., diethyl ether) at low temperatures (typically -78 °C to -20 °C).

o Key Considerations: The reaction produces a mixture of hydrogen polyoxides, including
H20s3 and H20s.[2] The concentration of H20s3 is generally low.

2. Reaction of Ozone with Organic Reducing Agents: This method can produce higher
concentrations of trioxidane.[2]

o General Procedure: Ozone is reacted with an organic reducing agent, such as 1,2-
diphenylhydrazine, in an organic solvent at low temperatures.[2] Using a resin-bound version
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of the reducing agent allows for the isolation of a relatively pure solution of trioxidane after
filtration.[2]

. Catalytic Synthesis: High-purity solutions of trioxidane can be prepared using a

methyltrioxorhenium(VI1) catalyst.[2]

Characterization Techniques

1.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Due to its instability, samples must be prepared and analyzed at low
temperatures. A common solvent is deuterated acetone (acetone-d6).[2]

Instrumentation: A standard NMR spectrometer can be used, but it must be equipped with a
variable temperature probe capable of maintaining temperatures as low as -20 °C.

Data Acquisition: A standard *H NMR experiment is performed to detect the characteristic
peak of trioxidane.

. Microwave Spectroscopy:

Sample Generation: Trioxidane is generated in the gas phase and introduced into a
supersonic jet expansion. This cools the molecules to very low rotational temperatures,
simplifying the resulting spectrum.[1]

Instrumentation: A specialized microwave spectrometer is required for these measurements.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Ephemeral Oxidant: A Technical Guide to
Trioxidane (H203)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210256#what-are-the-fundamental-properties-of-
trioxidane-h203]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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